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Compound of Interest

Compound Name: 2-Methylbenzhydrol

Cat. No.: B123475

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the synthesis of Orphenadrine, a
muscarinic antagonist with muscle relaxant properties, using 2-Methylbenzhydrol as a key
precursor.[1][2][3] The synthesis involves a two-step process: the conversion of 2-
Methylbenzhydrol to 2-methylbenzhydryl chloride, followed by a Williamson ether synthesis
with N,N-dimethylethanolamine.

Chemical Properties and Data

A summary of the key chemical properties for the precursor, intermediate, and final product is
provided below for easy reference.

Table 1: Physicochemical Properties of Key Compounds
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Source:[2][4][5][6]

Synthesis Pathway

The overall synthetic route from 2-Methylbenzhydrol to Orphenadrine is depicted below. This
pathway involves the initial chlorination of the precursor followed by an etherification reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Orphenadrine from 2-Methylbenzhydrol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b123475#2-methylbenzhydrol-as-a-precursor-for-
orphenadrine-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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